N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: 2-(4-methyl-6-oxopyrimidin-1-yl)-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C16H18N8O2/c1-11-6-16(26)23(9-17-11)8-15(25)19-12-4-5-22(7-12)14-3-2-13-20-18-10-24(13)21-14/h2-3,6,9-10,12H,4-5,7-8H2,1H3,(H,19,25)
• InChI Key: RQHMJYNXOGWLTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NC2CCN(C2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C16H18N8O2
• Molecular Weight: 354.37 g/mol

Description

N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C16H18N8O2 and its molecular weight is 354.374. The purity is usually 95%.
BenchChem offers high-quality N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Assessment

Research has shown that compounds featuring [1,2,4]triazolo[4,3-b]pyridazin moieties, similar to the compound , have been synthesized for their interesting biological properties. These compounds have been developed through methods that aim at enhancing their biological efficacy and pharmacological profiles. For instance, the synthesis of novel acetamides incorporating an 1,2,4-oxadiazole cycle in positions 6, 7, and 8 on the triazolopyridine framework has been explored, leading to the discovery of compounds with diverse biological activities (Karpina et al., 2019). This demonstrates the versatility of such heterocyclic compounds in drug discovery and development.

Antiproliferative and Antimicrobial Activities

Compounds featuring the [1,2,4]triazolopyridazine and related structures have been investigated for their antiproliferative activities against various cancer cell lines. A study on triazolo[4,3-b]pyridazin-6-yloxy derivatives showed that altering the substituents on the triazolopyridazine ring could lead to compounds with significant antiproliferative activity, suggesting potential applications in cancer therapy (Ilić et al., 2011). Furthermore, the synthesis of new heterocycles incorporating the pyrazolopyridine moiety has highlighted their antimicrobial activity, suggesting their usefulness in developing new antimicrobial agents (Abu-Melha, 2013).

Agricultural Applications

Some derivatives of triazolopyridazine have also shown promising results in agricultural applications. For example, derivatives synthesized from reactions involving pyrrolidin-1-yl)pyrimidin have exhibited pronounced plant growth-stimulating effects, indicating potential utility in enhancing crop yields and agricultural productivity (Pivazyan et al., 2019).